1,2-Hmdddo

• CAS No.: 133565-20-5
• Molecular Formula: C24H32O8
• Molecular Weight: 448.5 g/mol
• IUPAC Name: 3,4,5,14,15,16-hexamethoxy-9,10-dimethyltricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaene-9,10-diol
• InChI: InChI=1S/C24H32O8/c1-23(25)11-13-9-15(27-3)19(29-5)21(31-7)17(13)18-14(12-24(23,2)26)10-16(28-4)20(30-6)22(18)32-8/h9-10,25-26H,11-12H2,1-8H3
• InChI Key: OALAICMQHUONTO-UHFFFAOYSA-N
• SMILES: CC1(CC2=CC(=C(C(=C2C3=C(C(=C(C=C3CC1(C)O)OC)OC)OC)OC)OC)OC)O
• Synonyms: 1,2,3,10,11,12-hexamethoxy-6,7-dihydroxy-6,7-dimethyldibenzocyclooctadiene; 1,2-HMDDDO

Description

1,2-Hmdddo (hypothetical name for illustrative purposes, pending IUPAC confirmation) is an organophosphorus compound structurally related to 9,10-dihydro-9-oxa-10-phosphaphenanthrene-10-oxide (DOPO). It is characterized by a phenanthrene-based backbone with phosphorus-oxygen functional groups, which confer flame-retardant properties through gas-phase radical quenching and char formation . Synthesized via condensation reactions or bridging modifications (e.g., phenethyl or silane coupling agents), 1,2-Hmdddo is primarily utilized in epoxy resins (EP), glass-fiber-reinforced composites (GF), and thermoplastics to enhance fire resistance . Its molecular structure includes a 1,2-substitution pattern, which optimizes thermal stability and compatibility with polymer matrices. Current research highlights its efficacy in reducing peak heat release rates (PHRR) by >40% in EP/GF composites compared to non-retarded counterparts .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 1,2-Hmdddo with structurally and functionally analogous organophosphorus flame retardants:

Compound	Chemical Structure	Phosphorus Content (%)	Td (°C)	LOI (%)	Key Applications
1,2-Hmdddo	Phenanthrene/1,2-P-O bridged	~12.5	320–350	32–35	Epoxy resins, GF composites
DOPO	Monomeric phenanthrene-P-O	14.0	250–280	28–30	Polyesters, polyamides
DiDOPO	Dimerized DOPO via ether linkage	10.5	340–370	34–37	High-temperature polymers
BDP	Bisphenol-A bis(diphenyl phosphate)	8.9	290–310	30–32	PC/ABS blends, electronics
TPHP	Triphenyl phosphate	9.4	220–240	26–28	Flexible PVC, hydraulic fluids

Structural and Functional Analysis

• Thermal Stability : 1,2-Hmdddo exhibits superior thermal decomposition temperatures (T_d ≈ 320–350°C) compared to DOPO (T_d ≈ 250–280°C) due to its bridged structure, which minimizes volatile degradation . DiDOPO’s dimeric configuration further enhances stability (T_d ≈ 340–370°C), but its lower phosphorus content reduces flame inhibition efficiency .
• Flame Retardancy : 1,2-Hmdddo achieves a limiting oxygen index (LOI) of 32–35%, outperforming TPHP (LOI 26–28%) and BDP (LOI 30–32%) due to synergistic gas-phase radical scavenging and condensed-phase char formation . DiDOPO’s higher LOI (34–37%) is attributed to its dual phosphorus sites, though its synthesis complexity limits industrial scalability .
• Polymer Compatibility : Unlike TPHP, which plasticizes polymers, 1,2-Hmdddo’s rigid backbone preserves mechanical strength in EP/GF composites, as validated by tensile strength retention >85% after flame-retardant loading .

Health and Environmental Considerations

While 1,2-Hmdddo’s toxicity profile remains under investigation, structurally related chlorinated compounds like 1,2-dichloroethane () highlight the importance of evaluating organophosphorus alternatives for endocrine disruption and bioaccumulation risks. Preliminary studies suggest 1,2-Hmdddo’s hydrolytic stability reduces environmental persistence compared to TPHP, which is associated with aquatic toxicity .

Research Findings and Industrial Relevance

• EP/GF Composites : 1,2-Hmdddo reduces PHRR from 650 kW/m² to 390 kW/m² in epoxy systems, surpassing DOPO (PHRR ≈ 450 kW/m²) .
• Synergists : Combined with melamine polyphosphate, 1,2-Hmdddo achieves UL-94 V-0 ratings at 15 wt% loading, comparable to DiDOPO-based formulations .